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Cat. No.: B1681717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of Sedaxane as a seed

treatment for cereals. The information provided is intended to guide researchers in the effective

application and evaluation of this fungicide for the control of seed- and soil-borne diseases.

Introduction to Sedaxane
Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor

(SDHI) class of fungicides (FRAC Group 7).[1] Its primary mode of action is the inhibition of the

succinate dehydrogenase (SDH) enzyme, a key component of the mitochondrial electron

transport chain, which disrupts cellular respiration and energy production in fungi.[1][2][3][4]

This mechanism of action makes it effective against a range of fungal pathogens that impact

cereal crops.

Developed by Syngenta Crop Protection, Sedaxane is specifically designed for seed treatment

applications, offering both local and systemic protection to the seed and developing roots.[3][4]

[5] It is effective against seed-borne fungi such as Ustilago nuda (loose smut), Tilletia caries

(common bunt), Monographella nivalis (snow mould), and Pyrenophora graminea (leaf stripe),

as well as soil-borne pathogens like Rhizoctonia solani, R. cerealis, and Typhula incarnata.[3]

[4][5]

Sedaxane is commercially available in various formulations, often in combination with other

fungicides and sometimes insecticides, under brand names such as Vibrance®, Vibrance®
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Extreme, CruiserMaxx® Vibrance, Vibrance® Duo, and Vibrance® Quattro.[2][6] These

combination products broaden the spectrum of disease and pest control.

Data Presentation: Efficacy of Sedaxane on Cereals
The following tables summarize quantitative data from various studies on the efficacy of

Sedaxane seed treatment in controlling key diseases and its impact on cereal crop yield.

Table 1: Efficacy of Sedaxane against Rhizoctonia spp. in Winter Wheat

Treatment
Application
Rate (g a.i./100
kg seed)

Root Rot
Reduction (%)

Stem
Browning
Reduction (%)

Yield Increase
(%)

Sedaxane +

Fludioxonil
10 + 5 35.1 38 - 47 4

Fludioxonil 5 29.1 Inconsistent Not specified

Untreated

Control
- 0 0 0

Source: Data synthesized from field experiments conducted over two seasons.[7]

Table 2: Efficacy of Sedaxane against Loose Smut (Ustilago nuda) in Barley (Greenhouse)

Trial

Sedaxane
Application
Rate (g a.i./100
kg seed)

Disease
Incidence in
Untreated
Control (%)

Disease
Incidence in
Treated (%)

Control
Efficacy (%)

1 10 13 0 100

2 10 18 3 97

3 10 5 - 29 0 100

Source: Data from independent greenhouse trials.[4]
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Table 3: Efficacy of Sedaxane against Leaf Stripe (Pyrenophora graminea) in Barley

(Greenhouse)

Trial

Sedaxane
Application
Rate (g a.i./100
kg seed)

Disease
Incidence in
Untreated
Control (%)

Disease
Incidence in
Treated (%)

Control
Efficacy (%)

1 10 47 0 100

2 10 54 1 98.1

3 10 69 3 95.7

Source: Data from three independent greenhouse trials.[4]

Experimental Protocols
The following are detailed protocols for the application of Sedaxane as a seed treatment in

laboratory, greenhouse, and field settings.

Laboratory Protocol: Slurry Preparation and Seed
Treatment
This protocol outlines the preparation of a Sedaxane slurry and its application to cereal seeds

for experimental purposes.

Materials:

Sedaxane formulation (e.g., Vibrance® 500 FS)

Cereal seeds (e.g., wheat, barley)

Distilled water

Glass flask or other suitable container

Mechanical rotator (e.g., Turbola device)
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Pipettes or syringes for accurate measurement

Balance

Procedure:

Calculate Application Rate: Determine the required amount of Sedaxane formulation based

on the desired active ingredient (a.i.) rate per 100 kg of seed. For example, for a rate of 10 g

a.i./100 kg seed using a 500 g/L formulation, you would use 20 mL of the product per 100 kg

of seed.

Prepare the Slurry:

For a small batch of seeds (e.g., 100 g), calculate the proportional amount of Sedaxane
and water.

Prepare a water-based slurry by mixing the calculated amount of the Sedaxane
formulation with a small volume of tap water.[3] The final slurry volume should be sufficient

to ensure even coverage without overwetting the seeds. A common total slurry volume is

600 mL per 100 kg of seed (product + water).[1]

Seed Application:

Place the seeds in a glass flask.

Add the prepared slurry to the flask.

Seal the flask and rotate it using a mechanical rotator for a set duration to ensure uniform

coating of the seeds. A typical procedure is to rotate the flask twice for 30 seconds each

time.[3]

Drying:

After treatment, spread the seeds in a thin layer on a clean surface and allow them to air

dry completely before planting or storage.

Proper drying is crucial to prevent clumping and ensure accurate seeding rates.
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Greenhouse Experimental Protocol
This protocol describes a typical greenhouse experiment to evaluate the efficacy of Sedaxane
seed treatment.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) is recommended to account for

potential environmental gradients within the greenhouse.[3][8]

Treatments: Include an untreated control, Sedaxane-treated seeds at various rates, and

potentially a positive control with a standard fungicide.

Replicates: A minimum of four replicates for each treatment is recommended.[8]

Experimental Unit: Each pot containing a set number of seeds constitutes an experimental

unit.

Procedure:

Seed Treatment: Treat the seeds according to the Laboratory Protocol (Section 3.1).

Planting:

Fill pots with a sterilized soil mix.

Sow a predetermined number of seeds (e.g., 10) per pot at a consistent depth.

Growth Conditions:

Maintain controlled environmental conditions, including temperature, humidity, and

photoperiod (e.g., 14-hour day length).[3]

Water the plants as needed to avoid drought stress.

Inoculation (if applicable):

For disease-specific trials, inoculate the soil or plants with the target pathogen at a

specified time point.
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Assessments:

Emergence: Count the number of emerged seedlings at regular intervals.

Disease Severity: Assess disease symptoms at different growth stages using a

standardized rating scale (e.g., 0-4 scale for root and stem discoloration).[9]

Phytotoxicity: Visually inspect plants for any signs of phytotoxicity, such as stunting or

discoloration.

Biomass: At the end of the experiment, harvest the shoots and roots, and measure their

fresh and dry weights.[9]

Data Analysis: Analyze the collected data using appropriate statistical methods, such as

Analysis of Variance (ANOVA), to determine the significance of treatment effects.

Field Trial Protocol
This protocol provides a framework for conducting field trials to assess the performance of

Sedaxane seed treatment under agricultural conditions.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replicates is

standard for field trials.[9]

Plot Size: The size of individual plots should be sufficient to minimize edge effects and allow

for accurate yield measurements (e.g., 5 x 10 meters).

Treatments: Include an untreated control, Sedaxane-treated plots, and commercial standard

treatments.

Procedure:

Seed Treatment: Treat a sufficient quantity of seeds for all plots according to the Laboratory

Protocol (Section 3.1), ensuring accurate and uniform application.

Planting:
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Use a plot drill to plant the seeds at a specified seeding rate (e.g., 1,000,000

seeds/hectare) and row spacing.[9]

Trial Management:

Manage the trial area according to standard agronomic practices for the specific cereal

crop, including fertilization and weed control.

Assessments:

Stand Count: Evaluate plant establishment by counting the number of plants per unit area

at an early growth stage.

Disease Assessment: Monitor the plots for disease symptoms throughout the growing

season and rate the severity using established scales.

Vigor: Assess plant vigor visually at different growth stages.

Yield: Harvest the plots at maturity using a small-plot combine and determine the grain

yield, adjusting for moisture content.[9]

Grain Quality: Analyze grain samples for parameters such as test weight.[9]

Data Analysis: Use statistical software to perform an Analysis of Variance (ANOVA) on the

collected data to compare treatment means.

Mandatory Visualizations
Signaling Pathway: Mode of Action of Sedaxane
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Caption: Mode of action of Sedaxane in the fungal mitochondrion.

Experimental Workflow: Seed Treatment Application and
Evaluation
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Caption: General workflow for Sedaxane seed treatment experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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